Cas no 1346707-46-7 (4-Chloro-2-((2-methoxybenzyl)thio)pyridine)

• Product Name: 4-Chloro-2-((2-methoxybenzyl)thio)pyridine
• CAS No: 1346707-46-7
• MF: C₁₃H₁₂ClNOS
• MW: 265.758481025696
• CID: 1034483
• PubChem ID: 71302154
• Update Time: 2025-11-03

4-Chloro-2-((2-methoxybenzyl)thio)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-((2-methoxybenzyl)thio)pyridine
• 4-chloro-2-[(2-methoxyphenyl)methylsulfanyl]pyridine
• 2-(2-methoxybenzylthio)-4-chloropyridine
• AK131417
• KB-14132
• KB-241094
• 1346707-46-7
• 4-Chloro-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyridine
• DTXSID60744534
• DB-241612

• Inchi： 1S/C13H12ClNOS/c1-16-12-5-3-2-4-10(12)9-17-13-8-11(14)6-7-15-13/h2-8H,9H2,1H3
• InChI Key： RYOQHZBHPDDUIT-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)SCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 265.0328129g/mol
• Monoisotopic Mass: 265.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Chloro-2-((2-methoxybenzyl)thio)pyridine

Comprehensive Overview of 4-Chloro-2-((2-methoxybenzyl)thio)pyridine (CAS No. 1346707-46-7)

In the realm of specialty chemicals, 4-Chloro-2-((2-methoxybenzyl)thio)pyridine (CAS No. 1346707-46-7) stands out as a compound of significant interest due to its unique structural features and potential applications. This sulfur-containing pyridine derivative combines a chloro-substituted pyridine core with a 2-methoxybenzylthio moiety, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₃H₁₂ClNOS, reflects a balanced hydrophobicity and reactivity, which is often sought after in drug discovery pipelines.

The growing demand for heterocyclic compounds like 4-Chloro-2-((2-methoxybenzyl)thio)pyridine is driven by their role in modulating biological activity. Researchers frequently explore its structure-activity relationships (SAR) to optimize lead compounds for targets such as kinases or GPCRs. Recent trends in AI-driven drug design have further amplified interest in such scaffolds, as machine learning models prioritize fragments with favorable ADMET properties—a domain where this compound’s moderate logP and hydrogen bond acceptors align well.

Synthetic routes to CAS 1346707-46-7 typically involve nucleophilic aromatic substitution (SNAr) between 2,4-dichloropyridine and 2-methoxybenzyl mercaptan, followed by purification via column chromatography. The methoxybenzyl group enhances solubility in organic solvents, a feature critical for high-throughput screening (HTS) applications. Notably, the compound’s thioether linkage offers metabolic stability compared to ether analogs—a hot topic in medicinal chemistry forums and patent literature.

From an industrial perspective, 4-Chloro-2-((2-methoxybenzyl)thio)pyridine is often discussed alongside custom synthesis and scale-up challenges. Manufacturers emphasize process optimization to minimize byproducts like bis-alkylated species, while academic studies focus on its catalytic applications in C–S bond formation. These dual narratives resonate with search queries such as “pyridine thioether synthesis” or “building blocks for drug discovery”, reflecting its cross-disciplinary relevance.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its chloropyridine backbone warrants eco-toxicity assessments—a trending subtopic in green chemistry circles. Analytical methods like HPLC-MS and NMR are routinely employed for quality control, addressing FAQs such as “how to characterize sulfur-containing pyridines”. This aligns with the broader shift toward sustainable synthetic protocols in peer-reviewed journals.

In summary, 4-Chloro-2-((2-methoxybenzyl)thio)pyridine (CAS 1346707-46-7) exemplifies the intersection of structural ingenuity and practical utility. Its adoption in fragment-based drug design, coupled with evolving synthetic methodologies, ensures its prominence in both literature and procurement databases. For researchers navigating small molecule libraries or click chemistry toolkits, this compound remains a compelling case study in molecular diversification.